Cas no 175785-41-8 (2-Methyl-5-(trifluoromethyl)benzoxazole)

2-Methyl-5-(trifluoromethyl)benzoxazole is a fluorinated benzoxazole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. The benzoxazole core provides a rigid scaffold, facilitating interactions with biological targets. This compound is particularly useful as an intermediate in synthesizing heterocyclic compounds with potential therapeutic or pesticidal properties. Its structural features contribute to improved binding affinity and selectivity in molecular design. High purity and consistent quality ensure reliable performance in synthetic applications. Suitable for use under controlled conditions in specialized organic synthesis.
2-Methyl-5-(trifluoromethyl)benzoxazole structure
175785-41-8 structure
Product Name:2-Methyl-5-(trifluoromethyl)benzoxazole
CAS No:175785-41-8
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD09222481
CID:1057028
PubChem ID:19042720
Update Time:2025-06-12

2-Methyl-5-(trifluoromethyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(trifluoromethyl)benzo[d]oxazole
    • 2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole
    • 2-Methyl-5-(trifluoromethyl)benzoxazole
    • 2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole97%
    • 2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole 97%
    • 175785-41-8
    • A881558
    • PS-6496
    • SAEYCFGBSOYYAM-UHFFFAOYSA-N
    • DA-17653
    • Benzoxazole, 2-methyl-5-(trifluoromethyl)-
    • MFCD09222481
    • CS-0448465
    • SY018746
    • SCHEMBL7988985
    • AC4726
    • AKOS022184046
    • MDL: MFCD09222481
    • Inchi: 1S/C9H6F3NO/c1-5-13-7-4-6(9(10,11)12)2-3-8(7)14-5/h2-4H,1H3
    • InChI Key: SAEYCFGBSOYYAM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)N=C(C)O2)(F)F

Computed Properties

  • Exact Mass: 201.04014830g/mol
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26Ų

2-Methyl-5-(trifluoromethyl)benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM156596-5g
2-Methyl-5-(trifluoromethyl)benzo[d]oxazole
175785-41-8 95%
5g
$489 2021-06-08
TRC
M342745-50mg
2-Methyl-5-(trifluoromethyl)benzoxazole
175785-41-8
50mg
$ 50.00 2022-06-03
TRC
M342745-100mg
2-Methyl-5-(trifluoromethyl)benzoxazole
175785-41-8
100mg
$ 70.00 2022-06-03
TRC
M342745-500mg
2-Methyl-5-(trifluoromethyl)benzoxazole
175785-41-8
500mg
$ 250.00 2022-06-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018746-5g
2-Methyl-5-(trifluoromethyl)benzoxazole
175785-41-8 ≥95%
5g
¥6950.00 2025-04-17
abcr
AB531536-250 mg
2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole; .
175785-41-8
250MG
€129.00 2023-07-11
Chemenu
CM156596-1g
2-Methyl-5-(trifluoromethyl)benzo[d]oxazole
175785-41-8 95%
1g
$*** 2023-03-31
Apollo Scientific
PC300510-250mg
2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole
175785-41-8 97%
250mg
£108.00 2025-02-21
Apollo Scientific
PC300510-1g
2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole
175785-41-8 97%
1g
£150.00 2023-04-21
Apollo Scientific
PC300510-5g
2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole
175785-41-8 97%
5g
£350.00 2023-04-21

Additional information on 2-Methyl-5-(trifluoromethyl)benzoxazole

Introduction to 2-Methyl-5-(trifluoromethyl)benzoxazole (CAS No. 175785-41-8)

2-Methyl-5-(trifluoromethyl)benzoxazole, identified by its Chemical Abstracts Service (CAS) number 175785-41-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzoxazole derivative features a methyl group at the 2-position and a trifluoromethyl group at the 5-position, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this compound not only makes it an interesting subject for synthetic chemistry but also opens up avenues for exploring its applications in drug discovery and material science.

The benzoxazole core is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing and electron-donating groups, such as the trifluoromethyl moiety, can significantly modulate the electronic properties of the molecule, influencing its reactivity and binding affinity. In the case of 2-Methyl-5-(trifluoromethyl)benzoxazole, the presence of these substituents suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-Methyl-5-(trifluoromethyl)benzoxazole with greater accuracy. Studies have shown that benzoxazole derivatives can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-Methyl-5-(trifluoromethyl)benzoxazole may contribute to its ability to interfere with key biological pathways, making it a promising candidate for further investigation.

In the realm of agrochemicals, heterocyclic compounds are increasingly being explored for their potential as pesticides and herbicides. The structural features of 2-Methyl-5-(trifluoromethyl)benzoxazole make it a candidate for developing novel agrochemicals that can target specific pests while minimizing environmental impact. The trifluoromethyl group, in particular, is known to enhance the bioactivity and stability of agrochemicals, potentially leading to more effective formulations.

The synthesis of 2-Methyl-5-(trifluoromethyl)benzoxazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted aromatic aldehydes and orthoesters, followed by functional group transformations to introduce the desired substituents. Advances in green chemistry have also led to the development of more sustainable synthetic methods, which are increasingly being adopted in industrial settings.

One of the most exciting aspects of studying compounds like 2-Methyl-5-(trifluoromethyl)benzoxazole is the opportunity to discover new therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying the molecular structure and evaluating the resulting biological activity, researchers can gain insights into how different functional groups influence a compound's behavior. This approach has been instrumental in the development of many successful drugs over the past few decades.

The role of 2-Methyl-5-(trifluoromethyl)benzoxazole in drug discovery is further underscored by its potential as a scaffold for designing new molecules with improved pharmacokinetic properties. For instance, modifications to enhance solubility or metabolic stability can make a compound more suitable for clinical use. Additionally, computational tools such as molecular dynamics simulations can help predict how a molecule will behave within a biological system, providing valuable guidance for experimental design.

In conclusion, 2-Methyl-5-(trifluoromethyl)benzoxazole (CAS No. 175785-41-8) represents a fascinating compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features and reported biological activities make it an attractive subject for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing global challenges related to health and agriculture.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd